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Compound Focus: 4'-O-Demethyldianemycin

CAS No.: 80118-77-0

Cat. No.: S654896

Get Quote

The table below summarizes the key characteristics of 4'-O-Demethyldianemycin.

Property Description

IUPAC Name Sodium;(E)-6-[[(2S,7S,8S)-7-hydroxy-2-[(2R,4R,7R,9S,10R)-2-[(3S,5R,6R)-6-hydroxy-
6-(hydroxymethyl)-3,5-dimethyloxan-2-yl]-9-[(2S,5S,6R)-5-hydroxy-6-methyloxan-2-

yl]oxy-4,10-dimethyl-1,6-dioxaspiro[4.5]decan-7-yl]-2,8-dimethyl-1,10-
dioxaspiro[4.5]decan-8-yl]methyl]-2,4-dimethyl-5-oxonon-6-enoate [1]

CAS
Number

80118-77-0 [1]

Molecular
Formula

C₄₆H₇₅NaO₁₄ [1]

Molecular
Weight

875.06 g/mol [1]

Melting
Point

252.1 - 253.2 °C [1]

Source Produced by Streptomyces hygroscopicus TM-531 [1]

Antibiotic
Activity

Active against Gram-positive bacteria [1]
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Property Description

Related
Compound

Dianemycin (Nanchangmycin); a closely related polyether antibiotic with broad-
spectrum antiviral activity, including against Zika and Dengue viruses [2].

Relationship to Dianemycin

4'-O-Demethyldianemycin is a specific derivative of the parent compound Dianemycin. The core structural

difference is the absence of a methyl group (-CH₃) at the 4' oxygen position, which can influence its

properties and activity.

Structural relationship between 4'-O-Demethyldianemycin and Dianemycin

Research Context and Potential

While specific clinical data for 4'-O-Demethyldianemycin is limited, its parent compound Dianemycin

shows promising broad-spectrum antiviral activity. Research indicates Dianemycin is a potent inhibitor of

Zika virus (ZIKV) entry across all tested cell types, including primary cells, and is also effective against

Dengue virus (DENV) [2]. This suggests 4'-O-Demethyldianemycin may be an intermediate or analog in

the exploration of polyether antibiotics for new antimicrobial and antiviral applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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